Cas no 10481-86-4 (2-Pyrrolidinone,1,1'-(1,4-phenylenedicarbonyl)bis- (9CI))

2-Pyrrolidinone,1,1'-(1,4-phenylenedicarbonyl)bis- (9CI) structure
10481-86-4 structure
Product Name:2-Pyrrolidinone,1,1'-(1,4-phenylenedicarbonyl)bis- (9CI)
CAS No:10481-86-4
MF:C16H16N2O4
MW:300.309244155884
CID:171927
PubChem ID:160943
Update Time:2025-04-19

2-Pyrrolidinone,1,1'-(1,4-phenylenedicarbonyl)bis- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrrolidinone,1,1'-(1,4-phenylenedicarbonyl)bis- (9CI)
    • 1-[4-(2-oxopyrrolidine-1-carbonyl)benzoyl]pyrrolidin-2-one
    • benzoyl-1,4-dipyrrolidinone
    • 1,1'-(1,4-Phenylenedicarbonyl)bis-2-pyrrolidinone
    • 1,1'-(benzene-1,4-diyldicarbonyl)dipyrrolidin-2-one
    • 2-Pyrrolidinone, 1,1'-(1,4-phenylenedicarbonyl)bis-
    • 2-Pyrrolidinone, 1,1'-terephthaloyldi- (7CI,8CI)
    • N,N'-Terephthaloylbis(pyrrolidone)
    • N,N'-Terephthaloyldipyrrolidone
    • p-Benzoyl-1,4-dipyrrolidinone
    • DTXSID60146756
    • 2-Pyrrolidinone, 1,1'-terephthaloyldi-
    • SCHEMBL5182886
    • 10481-86-4
    • Inchi: 1S/C16H16N2O4/c19-13-3-1-9-17(13)15(21)11-5-7-12(8-6-11)16(22)18-10-2-4-14(18)20/h5-8H,1-4,9-10H2
    • InChI Key: GGAVJLYKYINLJT-UHFFFAOYSA-N
    • SMILES: O=C1CCCN1C(C1C=CC(=CC=1)C(N1C(CCC1)=O)=O)=O

Computed Properties

  • Exact Mass: 300.11108
  • Monoisotopic Mass: 300.11100700g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 462
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 74.8Ų

Experimental Properties

  • PSA: 74.76
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